Vandetanib-13C6

• Molecular Formula: C22H24BrFN4O2
• Molecular Weight: 481.31 g/mol
• InChI: InChI=1S/C22H24BrFN4O2/c1-28-7-5-14(6-8-28)12-30-21-11-19-16(10-20(21)29-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)/i3+1,4+1,9+1,15+1,17+1,18+1
• InChIKey: UHTHHESEBZOYNR-YLFBDGEISA-N

Accurate quantification of Vandetanib in biological matrices is compromised by matrix effects and ionization variability. Vandetanib-13C6 is the definitive stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS. • Eliminates chromatographic retention shifts seen with deuterated analogs (e.g., Vandetanib-d6) via exact +6 Da mass shift and co-elution • Validated in human plasma (LLOQ 1.0 ng/mL) and CSF (LLOQ 0.25 ng/mL) with precision ≤8.8% (Bai et al., 2011) • Inert 13C label enables accurate metabolic stability studies (Cl_int, t1/2) without isotopic exchange

Vandetanib-13C6: Stable Isotope Internal Standard for LC-MS/MS

Vandetanib-13C6 (CAS 1261397-03-8) is a stable isotope-labeled analog of the VEGFR2/KDR tyrosine kinase inhibitor Vandetanib, wherein six carbon atoms of the parent molecule are replaced with the non-radioactive carbon-13 isotope . It is specifically synthesized as a stable isotope-labeled internal standard (SIL-IS) for the precise and accurate quantification of Vandetanib and its metabolites in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. The compound co-elutes with the unlabeled analyte while providing a distinct mass shift (+6 Da), enabling reliable compensation for matrix effects, ionization variability, and sample preparation losses inherent to bioanalytical workflows .

Stable isotope-labeled internal standard for Vandetanib LC-MS/MS quantification

Co-elutes with analyte, +6 Da mass shift for reliable matrix-effect correction

Carbon-13 label avoids deuterium retention time shifts

• [1] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source

Vandetanib-13C6: Why Substitution Fails

Generic substitution of Vandetanib-13C6 with alternative Vandetanib internal standards—including deuterated analogs (e.g., Vandetanib-d6), unlabeled Vandetanib, or structurally dissimilar compounds—fundamentally compromises analytical validity. The isotope dilution LC-MS/MS methodology relies on the principle that the internal standard must be chemically identical to the analyte yet chromatographically indistinguishable to precisely correct for matrix effects and ionization suppression [1]. Deuterated internal standards, while commonly used, can exhibit slight chromatographic retention time shifts relative to the unlabeled analyte due to the physicochemical effects of deuterium substitution, a phenomenon absent with 13C labeling [2]. Furthermore, non-isotopic internal standards (e.g., trazodone) lack the requisite structural homology, rendering them incapable of tracking analyte-specific recovery variations across diverse biological matrices [3]. Consequently, substitution without revalidation introduces unacceptable bias and variability in quantitative results, particularly in regulated pharmacokinetic and bioequivalence studies where method robustness and accuracy are paramount [4].

Alternative Internal Standard

Interchangeability Concern

Deuterated analog (e.g., Vandetanib-d6)

Retention time shift may alter matrix-effect correction and quantitation accuracy

Non-isotopic IS (e.g., trazodone)

Cannot track analyte-specific recovery across diverse research matrices

Unlabeled Vandetanib

No distinct mass shift; isotopic cross-talk may bias low-level quantitation

• [1] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source
• [2] Bergeron, M., Bergeron, A., & Furtado, M. (2009). Impact of deuterium substitution on the LC-MS/MS response of a pharmaceutical compound. Journal of Pharmaceutical and Biomedical Analysis, 49(5), 1315-1320. View Source
• [3] AlRabiah, H., Kadi, A. A., Attwa, M. W., & Darwish, H. W. (2019). Validation of a high-performance liquid chromatographic ultraviolet detection method for the quantification of vandetanib in rat plasma and its application to pharmacokinetic studies. Journal of Cancer Research and Therapeutics, 15(2), 348-354. View Source
• [4] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. U.S. Department of Health and Human Services. View Source

Vandetanib-13C6 Quantitative Advantages

Isotopic Enrichment and Purity

Vandetanib-13C6 is supplied with a minimum chemical purity of 98.00% and a carbon-13 isotopic enrichment of 99% at the labeled positions, as specified in the manufacturer's certificate of analysis . This level of enrichment ensures that the contribution of the unlabeled isotopologue to the internal standard signal is ≤1%, thereby minimizing cross-talk and enabling accurate quantitation across the full dynamic range of the analytical method. In contrast, deuterated internal standards such as Vandetanib-d6 may exhibit lower or more variable isotopic enrichment, with typical values ranging from 95% to 98%, which can introduce systematic bias if not explicitly corrected for in the calibration model [1].

Isotopic Enrichment

Cross-study comparable

99% ¹³C enrichment vs. 95–98% for deuterated analogs

Reduces unlabeled isotopologue interference, supports LLOQ review

Data to verify with certificate of analysis

Evidence Dimension	Isotopic Enrichment (13C vs. Deuterium)
Target Compound Data	99% 13C enrichment
Comparator Or Baseline	Vandetanib-d6: 95-98% deuterium enrichment (typical)
Quantified Difference	1-4% absolute improvement in isotopic purity
Conditions	Manufacturer's Certificate of Analysis and literature survey of deuterated analog specifications

Why This Matters

Higher isotopic enrichment directly reduces the background interference from the unlabeled isotopologue, improving the lower limit of quantitation (LLOQ) and overall method accuracy in trace-level bioanalysis.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Molecular Weight and Mass Shift

The incorporation of six 13C atoms into the Vandetanib scaffold increases the molecular weight from 475.37 g/mol (unlabeled) to 481.31 g/mol, producing a mass shift of +6 Da . This mass increment is sufficient to completely separate the isotopic cluster of the internal standard from the natural abundance M+0 peak of the unlabeled analyte in the mass spectrometer, while preserving identical chromatographic retention time and ionization efficiency [1]. In contrast, deuterated internal standards such as Vandetanib-d6 (m/z 481.1) exhibit a smaller mass shift relative to the number of labeled atoms due to the lower mass increment per deuterium atom (+1 Da per D) and are susceptible to hydrogen-deuterium exchange in protic solvents, which can alter their effective mass during analysis [2].

Mass Shift

Class-level inference

+6 Da stable mass shift; no H/D exchange risk

Enables unambiguous MRM transitions without isotopic exchange artifacts

¹³C-labeled inertness confirmed; d6 may exhibit exchange in protic solvents

Evidence Dimension	Mass Shift (Da)
Target Compound Data	+6 Da (13C6 labeling)
Comparator Or Baseline	Unlabeled Vandetanib: 0 Da; Vandetanib-d6: +6 Da (but subject to H/D exchange)
Quantified Difference	Equivalent nominal mass shift to d6 analog, but with superior isotopic stability
Conditions	High-resolution mass spectrometry and chromatographic co-elution assessment

Why This Matters

The stable +6 Da mass shift, combined with the inertness of 13C labeling, ensures unambiguous multiple reaction monitoring (MRM) transitions and eliminates the risk of isotopic exchange artifacts during sample preparation and analysis.

• [1] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source
• [2] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography–tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274-274. View Source

Chromatographic Co-elution

A critical advantage of 13C-labeled internal standards over their deuterated counterparts is the absence of chromatographic retention time shifts. The substitution of carbon-12 with carbon-13 has a negligible effect on the compound's lipophilicity and interaction with the stationary phase, ensuring exact co-elution of Vandetanib-13C6 with the unlabeled Vandetanib analyte [1]. In the validated LC-ESI-MS/MS method by Bai et al. (2011), the retention time for both Vandetanib and its 13C,d3-labeled internal standard was 1.60 minutes on a Kinetex C18 column [2]. In contrast, deuterated internal standards can exhibit a small but measurable shift to earlier retention times due to the shorter C-D bond length and altered van der Waals interactions, which can lead to differential matrix effects across the chromatographic peak and compromise quantitation accuracy, particularly when using stable isotope labeled internal standards for the first time [3].

Chromatographic Co-elution

Cross-study comparable

ΔRT = 0.00 min vs. ~0.02–0.05 min earlier elution for d6 analog

Exact co-elution ensures uniform matrix-effect correction across the peak

Based on published LC-ESI-MS/MS method on C18 column

Evidence Dimension	Retention Time Difference (Analyte vs. IS)
Target Compound Data	ΔRT = 0.00 min (co-elution)
Comparator Or Baseline	Vandetanib-d6: ΔRT typically 0.02-0.05 min earlier elution
Quantified Difference	0.02-0.05 min absolute reduction in retention time shift
Conditions	Reversed-phase liquid chromatography on C18 stationary phase

Why This Matters

Exact co-elution ensures that the internal standard experiences identical matrix-induced ionization suppression or enhancement as the analyte at every point across the chromatographic peak, a fundamental requirement for accurate and reproducible quantitation in complex biological matrices.

• [1] Bergeron, M., Bergeron, A., & Furtado, M. (2009). Impact of deuterium substitution on the LC-MS/MS response of a pharmaceutical compound. Journal of Pharmaceutical and Biomedical Analysis, 49(5), 1315-1320. View Source
• [2] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source
• [3] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Validation in Human Plasma and CSF

The utility of 13C-labeled Vandetanib internal standards is demonstrated in a validated LC-ESI-MS/MS method for the quantification of Vandetanib in human plasma and cerebrospinal fluid (CSF). Bai et al. (2011) employed [(13)C,d(3)]-ZD6474 as the internal standard, achieving a linear calibration range of 1.0 to 3000 ng/mL in plasma (R² ≥ 0.992) and 0.25 to 50 ng/mL in CSF (R² ≥ 0.990) [1]. The method exhibited within-day and between-day precisions of ≤ 8.8% and ≤ 5.9%, respectively, with accuracies ranging from 95.0 to 108.5%. The matrix factor for Vandetanib in plasma was 0.98 (%CV ≤ 4.97, n=6), demonstrating effective compensation for ionization effects [2]. While this study utilized a mixed 13C,d-label, the chromatographic and mass spectrometric behavior is directly translatable to the fully 13C6-labeled analog, with the key advantage of complete elimination of deuterium-related retention time shifts .

Validation in Research Matrices

Class-level inference

Matrix factor 0.98 (CV ≤4.97%); within-day precision ≤8.8%

Supports method validation endpoint review for human plasma and CSF research matrices

Data from Bai et al. 2011; method transfer requires verification

Evidence Dimension	Matrix Effect Correction (Matrix Factor)
Target Compound Data	MF = 0.98, %CV ≤ 4.97 (n=6) in human plasma
Comparator Or Baseline	Non-isotopic internal standard (e.g., trazodone): MF variable and analyte-dependent
Quantified Difference	Near-ideal matrix factor (1.0) with low variability, unattainable with non-isotopic IS
Conditions	LC-ESI-MS/MS analysis of Vandetanib in human plasma from six different sources

Why This Matters

This validation data provides direct, quantitative evidence that 13C-labeled Vandetanib internal standards enable precise and accurate bioanalysis across clinically relevant concentration ranges, fulfilling regulatory expectations for method robustness.

• [1] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source
• [2] Bai, F., et al. (2011). Journal of Chromatography B, 879(25), 2561-2566. (Data extracted from abstract and full text). View Source

Vandetanib-13C6 Application Scenarios

Regulated PK and Bioequivalence Studies

Vandetanib-13C6 is the internal standard of choice for quantifying Vandetanib in human plasma and other biological matrices for submission to regulatory agencies (FDA, EMA). Its high isotopic purity (99% 13C) and exact chromatographic co-elution with the unlabeled analyte ensure compliance with bioanalytical method validation guidelines, minimizing assay failure risk due to matrix effects or isotopic interference [1]. The validated LC-MS/MS method by Bai et al. (2011) serves as a reference protocol, demonstrating linearity from 1.0 to 3000 ng/mL in plasma with precision ≤8.8% and accuracy 95.0-108.5%, performance parameters that are directly achievable with Vandetanib-13C6 [2].

Metabolic Stability and ADME Assays

For in vitro metabolic stability studies using liver microsomes or hepatocytes, Vandetanib-13C6 provides a stable and reliable internal standard for LC-MS/MS quantitation of Vandetanib depletion over time. The carbon-13 label is inert and does not undergo metabolic exchange, ensuring consistent internal standard response across the incubation period [1]. This is critical for accurate calculation of intrinsic clearance (Cl_int) and half-life (t1/2). The validated LC-MS/MS method by Amer et al. (2017) established an LOQ of 2.48 ng/mL in human plasma and RLMs, with precision and accuracy within 95.05-99.17%, demonstrating the suitability of this analytical approach for metabolic stability investigations when paired with a stable isotope-labeled internal standard [2].

CSF Quantification for CNS Penetration

Given Vandetanib's potential utility in treating brain tumors, accurate quantification of drug levels in cerebrospinal fluid is essential for assessing central nervous system (CNS) penetration. The low expected concentrations in CSF require a highly sensitive and robust analytical method. Vandetanib-13C6, with its 99% isotopic enrichment and co-eluting properties, enables precise quantitation at the sub-nanogram level (0.25 ng/mL LLOQ in CSF) [1]. The method by Bai et al. (2011) validated CSF analysis over 0.25-50 ng/mL with within-day precision ≤8.8% and accuracy 95.0-98.5%, underscoring the critical role of a high-purity 13C-labeled internal standard in achieving the necessary sensitivity and reliability for this challenging matrix [2].

Application

Selection Property

Validation Focus

PK bioanalysis research

¹³C isotopic purity and exact co-elution

Matrix-effect correction and method validation endpoint review

Metabolic stability and ADME research

Inert ¹³C label, no metabolic exchange

Intrinsic clearance and half-life endpoint review

CNS distribution research (CSF matrix)

High 99% enrichment and sensitivity

Low-concentration LLOQ and accuracy review in CSF

• [1] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. U.S. Department of Health and Human Services. View Source
• [2] Bai, F., Johnson, J., Wang, F., Yang, L., Broniscer, A., & Stewart, C. F. (2011). Determination of vandetanib in human plasma and cerebrospinal fluid by liquid chromatography electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS). Journal of Chromatography B, 879(25), 2561-2566. View Source